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Compound of Interest

Compound Name: SNO003

Cat. No.: B15568925

SNO003 Application Notes and Protocols

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SNO003 is a potent and selective small molecule inhibitor of the STAT3 signaling pathway. The
Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that
regulates gene expression in response to various cellular stimuli and plays a crucial role in cell
growth, proliferation, and apoptosis.[1][2][3] Persistent activation of the STAT3 signaling
pathway has been observed in numerous human cancers, making it a compelling target for
therapeutic intervention. SN003 is hypothesized to exert its anti-tumor effects by inhibiting the
phosphorylation and subsequent activation of STAT3. These notes provide preliminary dosage
and administration guidelines based on preclinical in vitro and in vivo data.

Mechanism of Action

SNO003 is believed to inhibit the STAT3 signaling pathway, which is known to be activated by
various cytokines and growth factors.[1][2] This pathway is crucial for the transcription of genes
involved in cell survival and proliferation. By suppressing STAT3 activation, SN003 is thought to
reduce the expression of STAT3 target genes, such as those for vascular endothelial growth
factor (VEGF) and matrix metalloproteinase-2 (MMP-2).[1] This inhibition ultimately leads to
decreased cancer cell growth and survival.[1]

Below is a diagram illustrating the proposed mechanism of action for SN003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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